Lithium hydroxide

• IUPAC Name: lithium;hydroxide
• InChI: InChI=1S/Li.H2O/h;1H2/q+1;/p-1
• InChI Key: WMFOQBRAJBCJND-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[OH-]
• Molecular Formula: HLiO, LiOH
• Related CAS: 1310-66-3 (monohydrate), 17341-24-1 (Parent)
• DSSTOX Substance ID: DTXSID70893845, DTXSID901337186
• Molecular Weight: 24.0 g/mol
• Physical Description: Lithium hydroxide, solution appears as a clear to water-white liquid which may have a pungent odor. Contact may cause severe irritation to skin, eyes, and mucous membranes. It may be toxic by ingestion, inhalation and skin absorption. It is used to make other chemicals., Dry Powder; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, White crystals or granular powder; [AIHA] Readily absorbs carbon dioxide and water from air; [Merck Index] White odorless granules; Hygroscopic; [Alfa Aesar MSDS], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS.
• Solubility: Solubility in water, g/100ml at 20 °C: 12.8 (good)
• Density: 2.54 g/cm³
• Vapor Pressure: Vapor pressure, Pa at 20 °C: (negligible)
• CAS No.: 1310-65-2, 64538-53-0
• Melting Point: 450-471 °C

Description

Lithium hydroxide is an inorganic compound with the chemical formula LiOH. It can exist in an anhydrous form or as a monohydrate. Both forms are white, hygroscopic solids that are soluble in water and slightly soluble in ethanol. This compound is classified as a strong base, although it is the weakest known alkali metal hydroxide .

Mechanism of Action

Target of Action

Lithium hydroxide, like other lithium compounds, primarily targets neurotransmitters and receptors in the central nervous system . It interacts with a number of neurotransmitters and receptors, decreasing norepinephrine release and increasing serotonin synthesis .

Mode of Action

It is known to inhibit enzymes that have magnesium as a co-factor . This includes the lithium-sensitive enzyme glycogen synthase kinase 3-beta (GSK3B), which inhibits signaling induced by Brain-Derived Neurotrophic Factor (BDNF) . Therefore, lithium would be expected to enhance the activity of BDNF .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits inositol monophosphatase-1, which ameliorates inositol depletion-related mitochondrial dysfunction . It also influences G-protein function by modulating the post-translational modification of ADP-ribosylation of G-proteins . Furthermore, lithium has been shown to change the inward and outward currents of glutamate receptors, acting to keep the amount of glutamate active between cells at a stable, healthy level .

Pharmacokinetics

Lithium compounds are generally known to be absorbed in the gastrointestinal tract and distributed widely in the central nervous system .

Result of Action

The molecular and cellular effects of this compound’s action are complex and multifaceted. It has been suggested that lithium’s action on neurotransmitters and second messenger systems leads to intracellular mechanisms of action which converge towards neuroprotection . This neuroprotective effect is likely to relate to the therapeutic effects observed in mood and motor neuron disorders .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the production of this compound can have significant environmental impacts, with heat, soda ash, and quicklime being the largest contributors in most environmental impact categories . Therefore, choosing more environmentally friendly sources for these inputs would make lithium production footprints smaller .

Biochemical Analysis

Cellular Effects

Lithium ions are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Lithium ions can bind to biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .

Temporal Effects in Laboratory Settings

Lithium ions are known to have long-term effects on cellular function .

Dosage Effects in Animal Models

Lithium ions are known to have threshold effects and can cause toxic or adverse effects at high doses .

Metabolic Pathways

Lithium ions can interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

Lithium ions can interact with various transporters or binding proteins, potentially affecting their localization or accumulation .

Subcellular Localization

Lithium ions can be directed to specific compartments or organelles through targeting signals or post-translational modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium hydroxide is primarily produced by reacting lithium carbonate with calcium hydroxide. The chemical equation for this reaction is:

$$\text{Li}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2 \text{LiOH} + \text{CaCO}_3$$Li2​CO3​+Ca(OH)2​→2LiOH+CaCO3​

Industrial Production Methods: In industrial settings, this compound can also be produced through the electrolysis of lithium chloride solutions. This method involves the use of bipolar membrane electrodialysis, which has shown promising results in terms of current efficiency and specific energy consumption .

Types of Reactions:

Oxidation and Reduction: this compound can undergo oxidation and reduction reactions, although these are less common.

It readily reacts with acids to form lithium salts and water. For example, with hydrochloric acid, it forms lithium chloride and water:

Substitution: $$\text{LiOH} + \text{HCl} \rightarrow \text{LiCl} + \text{H}_2\text{O}$$LiOH+HCl→LiCl+H2​O

Common Reagents and Conditions:

Acids: Reacts with various acids to form corresponding lithium salts.

Reacts with carbon dioxide to form lithium carbonate:

Carbon Dioxide: $$2 \text{LiOH} + \text{CO}_2 \rightarrow \text{Li}_2\text{CO}_3 + \text{H}_2\text{O}$$2LiOH+CO2​→Li2​CO3​+H2​O

Major Products:

Lithium Salts: Such as lithium chloride, lithium carbonate.

Water: Formed as a byproduct in many reactions.

Scientific Research Applications

Lithium hydroxide has numerous applications across various fields:

Chemistry: Used as a strong base in chemical synthesis and as a precursor for other lithium compounds.

Biology and Medicine: this compound is used in the production of lithium salts, which are used in mood-stabilizing drugs for the treatment of bipolar disorder.

Industry: It is a key component in the production of lithium-ion batteries, which are used in portable electronic devices and electric vehicles.

Space Travel: Used in life-support systems to remove carbon dioxide from the enclosed environments of spacecraft.

Comparison with Similar Compounds

Lithium Carbonate: Another lithium compound used in battery production and medicine.

Sodium Hydroxide and Potassium Hydroxide: Strong bases like lithium hydroxide, but with different reactivity and applications.

Uniqueness:

Battery Applications: this compound is better suited for the next generation of electric vehicle batteries, particularly those with nickel-rich cathodes.

Reactivity: While it is a strong base, it is the weakest among alkali metal hydroxides, making it unique in its reactivity profile.

This compound’s versatility and unique properties make it an invaluable compound in various scientific and industrial applications.

Customer Q & A

Q1: What is the chemical formula and molecular weight of lithium hydroxide?

A1: this compound is represented by the chemical formula LiOH. Its molecular weight is 23.95 g/mol.

Q2: What is the significance of particle size in this compound powder?

A2: [] The flowability of this compound powder improves with increasing particle size. Fine particles (≤ 100μm) exhibit poor flowability, while medium (100~200μm) and coarse (≥ 200μm) particles show good flowability. This is crucial for efficient conveying and processing.

Q3: How does the solubility of this compound in water change with temperature?

A3: [] The solubility of this compound in water exhibits a unique trend with temperature. While it increases from 220 to 240 F, reaching a maximum at 240 F, it then decreases, reaching a minimum at 480 F. This unusual behavior is important for processes involving this compound solutions at elevated temperatures.

Q4: What are the main methods for producing this compound from lithium-containing brines?

A4: [] There are two primary methods:

Q5: How can electrodialysis be used for this compound production?

A5: [, , , , ] Electrodialysis can be employed to produce this compound from solutions like lithium sulfate. A cell with anionic and cationic exchange membranes separates lithium ions, which then react to form this compound. This method offers potential advantages in terms of purity and energy efficiency. , , , ,

Q6: What is a major application of this compound, and why is its purity crucial in this application?

A6: [, , , , , ] A key application of this compound is in the production of lithium-ion batteries, particularly for electric vehicles. High purity is essential as impurities can negatively impact battery performance and lifespan. Battery-grade this compound demands stringent purity levels to meet these performance requirements. , , , , ,

Q7: What is the role of this compound in low-temperature chemical heat storage?

A7: [] this compound monohydrate (LiOH·H2O) is being explored as a material for low-temperature chemical heat storage. It can absorb heat during dehydration and release it upon rehydration.

Q8: How can carbon nanoadditives enhance the performance of this compound in heat storage applications?

A8: [] Studies have shown that incorporating carbon nanoadditives like carbon nanospheres (CNSs) and multi-walled carbon nanotubes (MWCNTs) into this compound monohydrate can significantly enhance its heat storage capacity and hydration rate.

Q9: What are the advantages of using this compound in grease formulation compared to traditional methods?

A9: [] this compound, particularly in its anhydrous form or as a dispersion in oil (like Lubrizol® 5280GR), offers several advantages in grease manufacturing:

Q10: How does this compound influence the corrosion of materials like stainless steel in high-temperature water?

A10: [, ] The impact of LiOH on corrosion is complex and depends on factors like concentration, temperature, and the presence of other species:

• Low Concentrations: Small amounts of LiOH (around 25 ppm) can inhibit corrosion of mild steel (St 37) in deionized water at temperatures up to 60°C, even in the presence of chlorides.
• High Concentrations: High concentrations of LiOH can lead to stress corrosion cracking (SCC) in materials like SUS 304 stainless steel.
• pH Effects: Increasing the pH beyond 7.4 by adding LiOH can significantly reduce IGSCC susceptibility in sensitized SUS 304 stainless steel.

Q11: How does this compound interact with zirconium alloys in high-temperature water, and what implications does this have?

A11: [] The corrosion of zirconium alloys in lithiated solutions at high temperatures is a concern in nuclear reactor applications. Accelerated corrosion can occur due to the formation of porosity in the zirconium oxide layer, potentially compromising the structural integrity of components.

Q12: What is the role of this compound in carbon dioxide removal systems?

A12: [, ] this compound is used as a carbon dioxide absorbent in closed environments like spacecraft and submarines. The reaction between this compound and carbon dioxide is highly effective but essentially irreversible, making regeneration challenging.

Q13: Can this compound be used in the synthesis of other lithium compounds?

A13: [, , ] Yes, this compound is a versatile precursor for synthesizing various lithium compounds, including high-purity lithium carbonate and lithium tetraborate. Its use can simplify production processes and improve product purity.